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Abstract
Pillar-shaped macrocyclic hosts, primarily known as pillar[n]arenes, represent a significant and

relatively new class of supramolecular hosts since their discovery in 2008. Composed of

hydroquinone units linked by methylene bridges at their para-positions, these molecules

possess a unique symmetrical, pillar-like architecture with an electron-rich cavity. This structure

imparts them with remarkable host-guest properties, enabling the encapsulation of a wide array

of guest molecules. Their facile, high-yield synthesis and the ease with which they can be

functionalized have made them highly attractive for a broad range of applications, including

drug delivery systems, chemical sensing, and the construction of advanced materials. This

guide provides a comprehensive overview of the discovery and historical development of

pillararenes, details their synthesis and functionalization, presents key quantitative data on their

properties, and outlines experimental protocols for their preparation.

Discovery and Historical Development
The field of supramolecular chemistry is marked by the discovery of novel macrocyclic hosts

that define new avenues of research. While crown ethers, cyclodextrins, and calixarenes have

been the traditional pillars of host-guest chemistry, a new class of macrocycles emerged in

2008.
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The First Synthesis
In 2008, the research group of Professor Tomoki Ogoshi at Kanazawa University, Japan,

reported the synthesis of the first pillar-shaped macrocyclic host, 1,4-dimethoxypillar[1]arene.[2]

[3][4][5] The discovery was the result of a Lewis acid-catalyzed condensation reaction between

1,4-dimethoxybenzene and paraformaldehyde.[6] This reaction yielded a pentameric

macrocycle with hydroquinone units linked at the para-positions by methylene bridges, a

structure distinct from the meta-bridged architecture of the well-known calixarenes.[7] Ogoshi

and his colleagues named this new family of molecules "pillararenes" due to their cylindrical or

pillar-like shape and their composition of aromatic "arene" moieties.[2] The parent

pillar[1]arene, featuring hydroxyl groups, was subsequently prepared by the demethylation of

the methoxy-substituted precursor using boron tribromide.[2]

Chronological Milestones
Since their initial discovery, the chemistry of pillararenes has developed rapidly.[7] Researchers

have focused on synthesizing different sizes of these macrocycles, exploring various

functionalization strategies, and investigating their host-guest properties and applications.

2008: Tomoki Ogoshi's group reports the first synthesis of pillar[1]arene.[8][9][10][11][12]

Post-2008: Syntheses of larger pillar[n]arenes, with n ranging from 6 to 15, are developed,

expanding the family of these macrocycles.[1][9]

Subsequent Years: A multitude of functionalization techniques are established, allowing for

the introduction of various chemical groups onto the pillararene scaffold. These methods

include monofunctionalization, difunctionalization, rim differentiation, and

perfunctionalization, enabling the tuning of solubility, binding properties, and reactivity.[13]

[14][15]

Present: Pillararenes are now recognized as key players in supramolecular chemistry, with

applications in drug delivery, sensing, catalysis, and the development of novel

supramolecular polymers and mechanically interlocked molecules.[8][16][17][18]
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Synthesis and Functionalization
A key factor in the rapid growth of pillararene chemistry is the relative ease of their synthesis

and the versatility of their functionalization.

General Synthesis
Pillararenes are typically synthesized via a one-pot Friedel-Crafts cyclooligomerization reaction.

[2][19][20] The most common method involves the condensation of a 1,4-dialkoxybenzene
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derivative with paraformaldehyde in the presence of an acid catalyst.[7]

Catalysts:

Lewis Acids: Boron trifluoride etherate (BF₃·O(C₂H₅)₂) and iron(III) chloride (FeCl₃) are

commonly used.[7]

Brønsted Acids: Strong acids like trifluoromethanesulfonic acid (TfOH) or p-toluenesulfonic

acid (PTSA) can also effectively catalyze the reaction.[7][19]

The choice of solvent and monomer concentration can influence the size of the pillar[n]arene

produced. For example, using dichloromethane as a solvent tends to favor the formation of

pillar[1]arene, while chloroform can selectively yield pillar[14]arene as the major product.[21]

Starting Materials:
- 1,4-Dialkoxybenzene

- Paraformaldehyde

Friedel-Crafts
Cyclooligomerization

Acid Catalyst
(e.g., BF₃·OEt₂, FeCl₃)

Purification
(Recrystallization or

Column Chromatography)

Pillar[n]arene Product
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Functionalization Strategies
The ability to introduce a wide range of functional groups onto the pillararene scaffold is crucial

for tailoring their properties for specific applications. The primary methods for functionalization

are:[13][14]

Perfunctionalization: This involves modifying all of the alkoxy groups on both rims of the

pillararene. A common approach is to first dealkylate the alkoxy groups (e.g., methoxy

groups) to yield the per-hydroxylated pillararene, which serves as a versatile platform for

subsequent etherification or esterification reactions.[14]

Monofunctionalization and Difunctionalization: These strategies allow for the introduction of

one or two different functional groups, respectively. This can be achieved through co-

cyclization of different monomers or by selective deprotection and subsequent modification

of a pre-formed pillararene.[15]

Rim Differentiation: This allows for the creation of pillararenes with different functionalities on

the upper and lower rims, leading to more complex and tailored host molecules.[22]

Quantitative Data: Host-Guest Properties
The electron-rich cavity of pillararenes allows them to form stable host-guest complexes with a

variety of electron-deficient guest molecules, including pyridinium and imidazolium salts, and

dihaloalkanes.[13][23] The binding strength is typically quantified by the association constant

(Kₐ).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24999824/
https://pubs.acs.org/doi/10.1021/acs.orglett.7b02092
https://pubs.acs.org/doi/10.1021/acs.orglett.7b02092
https://books.rsc.org/books/edited-volume/59/chapter/72062/Functionalization-of-Pillararenes
https://pubs.acs.org/doi/10.1021/acs.orglett.9b01123
https://pubmed.ncbi.nlm.nih.gov/24999824/
https://pubs.acs.org/doi/abs/10.1021/acs.joc.3c00472
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15509664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Host Molecule
Guest
Molecule

Solvent
Association
Constant (Kₐ,
M⁻¹)

Reference

Per-

ethoxypillar[1]are

ne

1,4-

Dicyanobutane
Chloroform 2.1 x 10³ [23]

Per-

ethoxypillar[1]are

ne

1,6-

Dicyanohexane
Chloroform 1.2 x 10⁴ [23]

Per-

ethoxypillar[1]are

ne

1,8-

Dicyanooctane
Chloroform 3.2 x 10³ [23]

Water-soluble

carboxylated

Pillar[14]arene

Paraquat D₂O 1.5 x 10⁵ [24]

Per-

methoxypillar[1]a

rene

Silver

Trifluoroacetate
CDCl₃/CD₃CN 2.6 x 10³ [25]

Per-

ethoxypillar[1]are

ne

Silver

Trifluoroacetate
CDCl₃/CD₃CN 4.3 x 10³ [25]

Note: Binding constants can vary significantly depending on the specific host-guest pair,

solvent, and temperature.

Key Experimental Protocols
The following protocols are generalized from procedures reported in the literature and provide

a framework for the synthesis of a common pillararene.

Protocol 1: Synthesis of 1,4-Dimethoxypillar[1]arene
This protocol is based on the original discovery by Ogoshi et al.[6][7]
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Materials:

1,4-Dimethoxybenzene

Paraformaldehyde

Boron trifluoride diethyl etherate (BF₃·O(C₂H₅)₂)

1,2-Dichloroethane (anhydrous)

Methanol

Chloroform

Procedure:

A solution of 1,4-dimethoxybenzene and paraformaldehyde in anhydrous 1,2-dichloroethane

is prepared in a flask under an inert atmosphere (e.g., nitrogen or argon).

The solution is cooled in an ice bath.

BF₃·O(C₂H₅)₂ is added dropwise to the cooled solution with stirring.

The reaction mixture is stirred at room temperature for a short period (e.g., 30 minutes). The

progress can be monitored by Thin Layer Chromatography (TLC).

The reaction is quenched by the addition of methanol.

The solvent is removed under reduced pressure.

The resulting solid residue is washed with methanol to remove unreacted monomers and

linear oligomers.

The crude product is purified by recrystallization from chloroform/methanol or by column

chromatography to yield pure 1,4-dimethoxypillar[1]arene as a white solid.

Protocol 2: Synthesis of Per-hydroxylated Pillar[1]arene
(Pillar[1]arene)
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This protocol involves the demethylation of the methoxy-substituted precursor.[2]

Materials:

1,4-Dimethoxypillar[1]arene

Boron tribromide (BBr₃)

Dichloromethane (anhydrous)

Methanol

Water

Procedure:

1,4-Dimethoxypillar[1]arene is dissolved in anhydrous dichloromethane in a flask under an

inert atmosphere.

The solution is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

A solution of BBr₃ in dichloromethane is added dropwise to the cooled solution.

The reaction mixture is allowed to slowly warm to room temperature and stirred for several

hours (e.g., 12-24 hours).

The reaction is carefully quenched by the slow addition of methanol, followed by water.

The organic solvent is removed under reduced pressure.

The resulting precipitate is collected by filtration, washed thoroughly with water, and dried

under vacuum to yield the per-hydroxylated pillar[1]arene.

Applications in Drug Development
The unique properties of pillararenes make them promising candidates for applications in the

pharmaceutical and biomedical fields.[8][11] Their well-defined, hydrophobic cavity can
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encapsulate drug molecules, while their exterior can be functionalized with hydrophilic groups

to ensure biocompatibility and water solubility.[17][26]

Key Application Areas:

Drug Delivery: Pillararene-based systems can act as carriers for targeted drug delivery.[8]

The release of the drug can be triggered by external stimuli such as changes in pH, redox

potential, or light.[8]

Bio-sensing: Functionalized pillararenes can be designed to selectively bind to specific

biomolecules, enabling their detection and quantification.

Artificial Transmembrane Channels: Amphiphilic pillararenes can self-assemble into vesicles

and have been used to construct artificial channels for the transport of ions and small

molecules across cell membranes.[16]

Drug Delivery System

Release Mechanism

Functionalized Pillararene Host

Host-Guest Complex
(Drug Encapsulated)

Drug Molecule (Guest)

External Stimulus
(e.g., pH change, Light)

Drug Release at Target Site
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Conclusion and Future Outlook
In the short time since their discovery, pillar-shaped macrocyclic hosts have established

themselves as a fundamental and versatile class of molecules in supramolecular chemistry.

Their beautiful symmetry, accessible synthesis, and tunable properties have fueled a rapid

expansion of their chemistry and applications. For researchers in drug development,

pillararenes offer a novel and powerful scaffold for creating sophisticated delivery systems,

sensors, and therapeutic agents. The ongoing exploration of new functionalization methods

and larger pillararene structures, combined with a deeper understanding of their host-guest

interactions, promises to unlock even more advanced applications in the years to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15509664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15509664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

